4-[(4-chlorophenyl)sulfonyl-methylamino]-N-(4-methylphenyl)butanamide

• IUPAC Name: 4-[(4-chlorophenyl)sulfonyl-methylamino]-N-(4-methylphenyl)butanamide
• InChI: InChI=1S/C18H21ClN2O3S/c1-14-5-9-16(10-6-14)20-18(22)4-3-13-21(2)25(23,24)17-11-7-15(19)8-12-17/h5-12H,3-4,13H2,1-2H3,(H,20,22)
• InChI Key: LXOJNIMWQAZSML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CCCN(C)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C18H21ClN2O3S
• Molecular Weight: 380.9 g/mol
• CAS No.: 328015-47-0

Description

4-[(4-chlorophenyl)sulfonyl-methylamino]-N-(4-methylphenyl)butanamide is a chemical compound that is commonly used in scientific research. It is also known as TAK-659 and is a selective inhibitor of the enzyme Bruton's tyrosine kinase (BTK).

Scientific Research Applications

Heterocyclic Synthesis and Chemical Properties

4-[(4-chlorophenyl)sulfonyl-methylamino]-N-(4-methylphenyl)butanamide and its derivatives are involved in the synthesis of various polyfunctionally substituted pyridine and pyrazole derivatives. This compound, due to its unique structural features, participates in reactions yielding compounds with potential applications in material science and pharmaceutical research. The synthesis of these derivatives demonstrates the compound's versatility in forming branched structures and interacting with active methylene compounds, leading to the creation of new chemical entities with diverse functional groups (Hussein, Harb, & Mousa, 2008).

Polymer Research and Heavy Metal Adsorption

Research on aromatic polyamides and polythioamides containing pendent chlorobenzylidine rings, synthesized through direct polycondensation, showcases another application domain of related compounds. These materials are used in the adsorption of heavy metal ions from aqueous solutions, indicating the compound's potential utility in environmental cleanup and water treatment technologies. The study highlights the compound's role in creating materials with high adsorption capacities for metals like Pb(II), Cd(II), Cu(II), and Cr(III), showcasing its significance in addressing pollution and environmental safety (Ravikumar et al., 2011).

Nonlinear Optical Materials and Photochromic Grating

Compounds structurally similar to this compound have been utilized in the development of nonlinear optical (NLO) materials. These materials find applications in creating diffraction grating by guest-host systems, which is crucial for the development of optical storage devices, sensors, and other photonic applications. The research demonstrates the compound's potential in enhancing the capabilities of NLO materials and contributing to advancements in optical technology (Kucharski et al., 2010).